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Compound Name: Ethynyl Estradiol-d4

Cat. No.: B602636 Get Quote

An In-Depth Technical Guide to Ethynyl
Estradiol-d4
For Researchers, Scientists, and Drug Development Professionals

Introduction
Ethynyl Estradiol-d4 is a deuterated analog of Ethynyl Estradiol, a synthetic estrogen widely

used in oral contraceptives.[1] The incorporation of four deuterium atoms at specific positions

enhances its utility as an internal standard in quantitative bioanalytical methods, particularly in

liquid chromatography-tandem mass spectrometry (LC-MS/MS).[2][3][4] This guide provides a

comprehensive overview of the chemical properties, synthesis, and analytical applications of

Ethynyl Estradiol-d4, with a focus on its role in enhancing the accuracy and precision of

ethinyl estradiol quantification in biological matrices.

Chemical Properties
Ethynyl Estradiol-d4 is specifically labeled with deuterium at the 2, 4, 16, and 16 positions of

the estradiol steroid nucleus.[5][6] This isotopic labeling results in a molecule with a higher

molecular weight than its non-deuterated counterpart, allowing for its differentiation in mass

spectrometric analysis. The key chemical and physical properties are summarized in the table

below.
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Property Value Reference

Chemical Name

(17α)-19-Norpregna-1,3,5(10)-

trien-20-yne-2,4,16,16-d4-

3,17-diol

[1]

Synonyms
17α-Ethynylestradiol-d4,

Ethinylestradiol-d4
[6]

Molecular Formula C₂₀H₂₀D₄O₂ [6]

Molecular Weight 300.43 g/mol [6]

CAS Number 350820-06-3 [6]

Appearance White to off-white solid

Purity Typically ≥98% [6]

Storage

Store at room temperature,

protected from light and

moisture.

[6]

Chemical Structure
The chemical structure of Ethynyl Estradiol-d4, with the deuterium atoms highlighted, is

depicted below.
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Estrone Deuteration at C2 and C4
(e.g., D2O, acid/base catalyst) 2,4-d2-Estrone Deuteration at C16

(e.g., base-catalyzed exchange with D2O) 2,4,16,16-d4-Estrone Ethynylation at C17
(e.g., potassium acetylide in liquid ammonia) Ethynyl Estradiol-d4
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Sample Preparation

LC-MS/MS Analysis

Data Processing

Biological Sample (e.g., Plasma)

Spike with Ethynyl Estradiol-d4 (Internal Standard)

Solid Phase Extraction (SPE) or
Liquid-Liquid Extraction (LLE)

Derivatization (optional, e.g., with Dansyl Chloride)

Reconstitution in Mobile Phase

UPLC/HPLC Separation

Tandem Mass Spectrometry (MRM Mode)

Peak Area Integration

Calculate Analyte/IS Peak Area Ratio

Quantification using Calibration Curve

Final Concentration

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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